Cas no 64322-13-0 (2-methyloxane-4-carbaldehyde)

• Product Name: 2-methyloxane-4-carbaldehyde
• CAS No: 64322-13-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 424082
• PubChem ID: 12359835
• Update Time: 2025-04-19

2-methyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxaldehyde, tetrahydro-2-methyl-
• 2-methyloxane-4-carbaldehyde
• 2-methyltetrahydro-2H-pyran-4-carboxaldehyde
• 64322-13-0
• 2-Methyltetrahydro-2H-pyran-4-carbaldehyde
• PS-20697
• F86302
• Z1268606322
• SCHEMBL14078037
• AKOS015258161
• CS-0232409
• 2-methyl-4-formyltetrahydropyran
• EN300-127134
• DTXSID20493970
• DB-303631

• Inchi： 1S/C7H12O2/c1-6-4-7(5-8)2-3-9-6/h5-7H,2-4H2,1H3
• InChI Key： NPRLTZBYFRFJBB-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)CC1C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3